molecular formula C20H23Br2N B182474 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole CAS No. 173063-52-0

3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole

Cat. No. B182474
CAS RN: 173063-52-0
M. Wt: 437.2 g/mol
InChI Key: ZDFZWZGIGKUBRA-UHFFFAOYSA-N
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Description

“3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is a chemical compound with the molecular formula C20H23Br2N . It is a colorless to light yellow clear liquid .


Molecular Structure Analysis

The molecular structure of “3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is represented by the formula C20H23Br2N . This indicates that the molecule is composed of 20 carbon atoms, 23 hydrogen atoms, 2 bromine atoms, and 1 nitrogen atom .


Physical And Chemical Properties Analysis

“3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is a colorless to light yellow clear liquid . It has a molecular weight of 437.22 .

Scientific Research Applications

Organic Semiconductor Building Blocks

3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole: is a valuable building block in the synthesis of organic semiconductors . Its bromine functional groups allow for further chemical modifications, making it a versatile precursor for developing new organic semiconductor materials. These materials are crucial for the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Hole Transporting Materials for Perovskite Solar Cells

This compound has been studied as a hole-transporting material (HTM) in perovskite solar cells . HTMs are essential for the efficient operation of these cells, as they facilitate the transport of holes from the perovskite layer to the anode, contributing to the overall power conversion efficiency.

Liquid Crystals

Due to its structural properties, 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole can be used in the design of liquid crystals . These materials have applications in displays and advanced optics, where the control of light is necessary.

Photovoltaic Devices

The compound’s ability to absorb light and its electrical properties make it suitable for use in photovoltaic devices . By incorporating it into the active layer of solar cells, it can contribute to the development of more efficient energy-harvesting systems.

Organic Electronics

In the field of organic electronics, 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole can be used to create components such as sensors, diodes, and transistors . Its high purity and stability under electronic operation conditions make it an excellent candidate for such applications.

Advanced Material Synthesis

This compound serves as a precursor in the synthesis of advanced materials, including polymers and small molecules with specific electronic properties . Researchers can leverage its bromine atoms for cross-coupling reactions, leading to a wide range of materials with tailored functionalities.

Safety and Hazards

“3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” can cause skin irritation (H315) and serious eye irritation (H319) .

properties

IUPAC Name

3,6-dibromo-9-(2-ethylhexyl)carbazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23Br2N/c1-3-5-6-14(4-2)13-23-19-9-7-15(21)11-17(19)18-12-16(22)8-10-20(18)23/h7-12,14H,3-6,13H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDFZWZGIGKUBRA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)CN1C2=C(C=C(C=C2)Br)C3=C1C=CC(=C3)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23Br2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40587840
Record name 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40587840
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

437.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole

CAS RN

173063-52-0
Record name 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40587840
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,6-Dibromo-9-(2-ethylhexyl)carbazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 3,6-dibromocarbazole (3.0 g, 8.95 mmol) in 25 mL of dried DMF was added potassium carbonate (2.47 g, 17.9 mmol). The mixture was stirred and degassed for 1 h, after which 1-bromo-2-ethylhexane (2.70 g, 13.4 mmol) was added dropwise, followed by refluxing for 2 days. The reaction mixture was poured into 100 mL of distilled water and extracted with chloroform. The combined organic layer was dried with anhydrous magnesium sulfate. After removal of the solvent and unreacted 2-ethylhexyl bromide under reduced pressure, the residue was purified by column chromatography on silica gel using hexane and ethyl acetate as the eluent to afford 3,6-dibromo-9-(2-ethylhexyl)-carbazole as a waxy solid. Yield: 3.02 g (77.2%), M.P.: 62.4-63.6° C.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.47 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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